Cas no 56259-08-6 (6-Dodecylquinoline)

• Product Name: 6-Dodecylquinoline
• CAS No: 56259-08-6
• MF: C₂₁H₃₁N
• MW: 297.477545976639
• CID: 2187926
• Update Time: 2023-08-05

6-Dodecylquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Dodecylquinoline
• Quinoline, 6-dodecyl-
• 6-Dodecylquinoline #
• OJFCWCHKPWGHTR-UHFFFAOYSA-N

• Inchi： 1S/C21H31N/c1-2-3-4-5-6-7-8-9-10-11-13-19-15-16-21-20(18-19)14-12-17-22-21/h12,14-18H,2-11,13H2,1H3
• InChI Key： OJFCWCHKPWGHTR-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=1C=CC(=C2)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 297.246
• Monoisotopic Mass: 297.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 12.9